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Introduction

Carbonic Anhydrase VI (CA-VI), also known as gustin, is a unique zinc-dependent
metalloenzyme and the only secreted isozyme within the a-carbonic anhydrase family.[1][2][3]
First identified in human parotid saliva, it was later found to be identical to CA-VL.[4][5] It is
predominantly expressed in the serous acinar cells of the parotid and submandibular salivary
glands, from which it is secreted into saliva.[1][3] CA-VI plays a pivotal role in oral physiology,
contributing to pH homeostasis, taste perception, and the protection of dental tissues.[6][7][8]
Its function extends to the upper alimentary canal, where it helps neutralize excess acid.[6] This
guide provides a comprehensive overview of the structure, function, genetics, and experimental
methodologies related to CA-VI, offering critical insights for research and therapeutic
development.

Molecular and Gene Structure
Protein Structure

Human CA-VI is a single polypeptide chain.[5] The purified protein has a molecular weight of
approximately 37 kDa, which reduces to 33 kDa after deglycosylation.[5] It contains two N-
linked complex-type oligosaccharide chains.[5][6] The crystal structure of the human CA-VI
catalytic domain has been resolved to a 1.9 A resolution, revealing a prototypical mammalian
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CA fold.[2][9] A key feature of its active site is a zinc (Zn?*) ion, which is essential for its
catalytic activity.[10][11] This zinc atom is coordinated by three histidine residues and a water
molecule.[11] The zinc ion's role is to lower the pKa of the bound water molecule, facilitating
the nucleophilic attack on carbon dioxide.[11]

Gene Structure

In humans, CA-VI is encoded by the CA6 gene, located on chromosome 1p36.23.[4] The
bovine CA6 gene, which has been studied in detail, spans approximately 25 kb and is
composed of eight exons and seven introns.[12][13][14]

e Exon 1: Encodes the 5' untranslated region, the signal peptide for secretion, and the N-
terminus of the mature enzyme.[12][13][14]

e Exons 2-7: Encode the primary CA catalytic domain.[12][13][14]

e Exon 8: Encodes the C-terminal extension unique to CA-VI and the 3' untranslated region.
[12][13][14]

The gene structure of CA6 aligns it with other membrane-bound and secreted CAs (like CA IV
and CA 1X), distinguishing it from the cytoplasmic and mitochondrial CA isozymes.[12][14]

Quantitative Data Summary
Table 1: Crystallographic Data for Human Carbonic

Anhydrase VI

Parameter Value Reference
PDB ID 3FE4 [4][9]
Resolution 1.90 A [2][9]
Method X-RAY DIFFRACTION [9]

R-Value Work 0.177 9]

R-Value Free 0.235 9]

Total Structure Weight 64.13 kDa [9]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.kennedy.ox.ac.uk/publications/321373
https://www.rcsb.org/structure/3FE4
https://www.scribd.com/document/260692034/Carbonic-Anhydrase
https://aklectures.com/lecture/enzyme-mechanisms/carbonic-anhydrase
https://aklectures.com/lecture/enzyme-mechanisms/carbonic-anhydrase
https://aklectures.com/lecture/enzyme-mechanisms/carbonic-anhydrase
https://en.wikipedia.org/wiki/Carbonic_anhydrase_VI
https://pmc.ncbi.nlm.nih.gov/articles/PMC1220654/
https://portlandpress.com/biochemj/article/344/2/385/36160/Structure-of-the-carbonic-anhydrase-VI-CA6-gene
https://pubmed.ncbi.nlm.nih.gov/10567219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1220654/
https://portlandpress.com/biochemj/article/344/2/385/36160/Structure-of-the-carbonic-anhydrase-VI-CA6-gene
https://pubmed.ncbi.nlm.nih.gov/10567219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1220654/
https://portlandpress.com/biochemj/article/344/2/385/36160/Structure-of-the-carbonic-anhydrase-VI-CA6-gene
https://pubmed.ncbi.nlm.nih.gov/10567219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1220654/
https://portlandpress.com/biochemj/article/344/2/385/36160/Structure-of-the-carbonic-anhydrase-VI-CA6-gene
https://pubmed.ncbi.nlm.nih.gov/10567219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1220654/
https://pubmed.ncbi.nlm.nih.gov/10567219/
https://en.wikipedia.org/wiki/Carbonic_anhydrase_VI
https://www.rcsb.org/structure/3FE4
https://www.kennedy.ox.ac.uk/publications/321373
https://www.rcsb.org/structure/3FE4
https://www.rcsb.org/structure/3FE4
https://www.rcsb.org/structure/3FE4
https://www.rcsb.org/structure/3FE4
https://www.rcsb.org/structure/3FE4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11145243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Table 2: Salivary Concentrations of Carbonic Anhydrase

Vi

Population/Conditi

Mean

Saliva Source Concentration (£ Reference
on
SD or SEM)
) 47.0 + 39.2 mg/L
Healthy Human Adults  Parotid ) [6]
(~3% of total protein)
Healthy Male Soldiers
Whole 1.8 + 0.1 mg/L (SEM) [15]
(pre-breakfast)
Healthy Male Soldiers
Whole 5.0 £ 0.2 mg/L (SEM) [15]
(post-breakfast)
Normal Conscious ]
Parotid 5.61£3.01 mg/L (SD) [6]
Sheep
Feeding Sheep Parotid 33.0£19.0mg/L (SD) [6]

Function and Biological Role

Catalytic Activity

The primary function of all carbonic anhydrases, including CA-VI, is to catalyze the reversible
hydration of carbon dioxide (CO2) to bicarbonate (HCOs~) and a proton (H*).[1][6][8] This
reaction is fundamental to pH regulation and acid-base balance.[16]
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Start: Prepare Reagents & Samples

Pipette Samples, Controls
(Positive, Negative, Inhibitor)
into 96-well plate

:

Add CA Assay Buffer

:

Add p-NPA Substrate
to initiate reaction

:

Measure Absorbance (405 nm)
in kinetic mode (e.g., 60 min)

:

Calculate slope of
Absorbance vs. Time curve

:

Determine Specific Activity
(Sample Rate - Inhibitor Rate)

End: Report CA Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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